3-Chloro-2-isobutoxypyridine
Overview
Description
3-Chloro-2-isobutoxypyridine is a useful research compound. Its molecular formula is C9H12ClNO and its molecular weight is 185.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Studies on chlorohydroxypyridines, including compounds similar to 3-Chloro-2-isobutoxypyridine, reveal insights into their structure and energetics. This research is significant for understanding the thermodynamic properties of these compounds, useful in various chemical applications (Miranda, Matos, & Morais, 2013).
Research on lithiation of chloropyridines, closely related to this compound, explores the pathways and mechanisms involved in lithiation processes. This knowledge is crucial for synthetic chemistry, particularly in the development of new chemical syntheses (Gros, Choppin, & Fort, 2003).
3-Chloromethylpyridyl bipyridine fac-tricarbonyl rhenium, a derivative of chloropyridines, has been investigated for its potential in fluorescence microscopy, particularly for targeting mitochondria. This could have significant implications for biological imaging and diagnostics (Amoroso et al., 2008).
The separation and purification of 2-Chloro-5-Trichloromethylpyridine, a compound related to this compound, has been explored for its importance in the production of pharmaceuticals and pesticides. This highlights the compound's role in the industrial production of vital products (Su Li, 2005).
Studies on nucleophilic substitutions in pyridines, including chloro-nitropyridines, provide insights into reaction kinetics and mechanisms. This research is fundamental to understanding and optimizing chemical reactions involving pyridine derivatives (Hamed, 1997).
Investigations into the antimicrobial activity of pyridine derivatives, such as 2-chloro-5-methylpyridine-3-olefin derivatives, underscore the potential of these compounds in developing new antimicrobial agents (Gangadasu et al., 2009).
properties
IUPAC Name |
3-chloro-2-(2-methylpropoxy)pyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO/c1-7(2)6-12-9-8(10)4-3-5-11-9/h3-5,7H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZSATVIEYIFACJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=C(C=CC=N1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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